Cas no 693794-20-6 (Difluoro Atorvastatin)

Difluoro Atorvastatin Properties

Names and Identifiers

• Difluoro Atorvastatin
• (3R,5R)-7-[2,3-bis(4-fluorophenyl)-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoic acid
• ATORVASTATIN EP IMPURITY C
• Atorvastatin Impurity C
• UNII-MOS10V5E5M
• 693794-20-6
• Atorvastatin calcium trihydrate impurity C, Fluoroatorvastatin
• Fluoroatorvastatin
• 1H-PYRROLE-1-HEPTANOIC ACID, 2,3-BIS(4-FLUOROPHENYL)-.BETA.,.DELTA.-DIHYDROXY-5-(1-METHYLETHYL)-4-((PHENYLAMINO)CARBONYL)-, (.BETA.R,.DELTA.R)
• CS-0109630
• 1H-Pyrrole-1-heptanoic acid, 2,3-bis(4-fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-4-((phenylamino)carbonyl)-, (betaR,deltaR)
• DTXSID20219470
• (3R,5R)-7-(2,3-Bis(4-fluorophenyl)-5-(1-methylethyl)-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoic acid
• (3R,5R)-7-(2,3-bis(4-fluorophenyl)-5-isopropyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoic acid
• AKOS027326636
• F19275
• Q27284147
• Atorvastatin calcium trihydrate impurity C [EP]
• MOS10V5E5M
• ATORVASTATIN CALCIUM IMPURITY C [EP IMPURITY]
• HY-135151
• SCHEMBL6764100
• +Expand

• InChIKey： UNKLVVGSJZVOBR-KAYWLYCHSA-N
• Inchi： InChI=1S/C33H34F2N2O5/c1-20(2)31-30(33(42)36-25-6-4-3-5-7-25)29(21-8-12-23(34)13-9-21)32(22-10-14-24(35)15-11-22)37(31)17-16-26(38)18-27(39)19-28(40)41/h3-15,20,26-27,38-39H,16-19H2,1-2H3,(H,36,42)(H,40,41)/t26-,27-/m1/s1
• SMILES： CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)O)O)O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4

Computed Properties

• Exact Mass: 576.243579g/mol
• Surface Charge: 0
• XLogP3: 5.1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 12
• Monoisotopic Mass: 576.243579g/mol
• Monoisotopic Mass: 576.243579g/mol
• Topological Polar Surface Area: 112Ų
• Heavy Atom Count: 42
• Complexity: 855
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 6.83670
• PSA: 115.28000